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Compound of Interest

Compound Name: 2,3-Dichlorobenzoyl chloride

Cat. No.: B057046

An In-Depth Technical Guide to 2,3-Dichlorobenzoyl Chloride For Researchers, Scientists,
and Drug Development Professionals

This guide provides a comprehensive overview of 2,3-Dichlorobenzoyl chloride, a key
chemical intermediate in organic synthesis. It covers the compound's fundamental structure,
nomenclature, physicochemical properties, synthesis protocols, and significant reactions, with a
focus on its application in the pharmaceutical industry.

Structure and Nomenclature

2,3-Dichlorobenzoyl chloride is an acyl chloride derivative of benzoic acid, featuring two
chlorine atoms substituted on the aromatic ring at positions 2 and 3. The presence of the
reactive acyl chloride group makes it a valuable reagent for introducing the 2,3-dichlorobenzoyl
moiety into various molecules.

Molecular Identifiers The compound is identified by several standard chemical registry numbers
and notations.
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Identifier Value
IUPAC Name 2,3-dichlorobenzoyl chloride[1]
CAS Number 2905-60-4[1][2]

Molecular Formula

C7HsCIz0[2][3][4]

Molecular Weight 209.46 g/mol [2][31[4]

InChl Key YBONBWJISFMTXLE-UHFFFAOYSA-N[1]
SMILES C1=CC(=C(C(=C1)Cl)Cl)C(=0)CI[1]
Synonyms Benzoyl chloride, 2,3-dichloro-; 2,3-

Dichlorobenzoylchloride[1][4]

Below is a diagram representing the chemical structure of 2,3-Dichlorobenzoyl chloride.

Caption: Chemical structure of 2,3-Dichlorobenzoyl chloride.

Physicochemical Properties

2,3-Dichlorobenzoyl chloride is typically a white or light brown solid at room temperature.[1]

Its key physical and chemical properties are summarized in the table below.

Property

Value

Physical State

White or light brown solid[1]

Melting Point 29-32 °C[1][5]
N ] 257.2 £ 20.0 °C at 760 mmHg[5] 140 °C at 14
Boiling Point
mmHg[6]
Density 1.5+ 0.1 g/cm3[5]
Flash Point 105.9 + 22.3 °C[5]
Solubility Soluble in toluene[6]
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Synthesis of 2,3-Dichlorobenzoyl Chloride

Several synthetic routes are employed for the preparation of 2,3-Dichlorobenzoyl chloride. A
common and industrially significant method involves the hydrolysis of 2,3-
dichlorobenzotrichloride. An alternative method is the reaction of 2,3-dichlorobenzoic acid with
a chlorinating agent like thionyl chloride.[2][7]

The workflow for synthesis via hydrolysis of 2,3-dichlorobenzotrichloride is illustrated below.

Purified Product
(GC Assay: 98.9%)

2,3-Dichlorobenzoyl Chloride Distillation

2,3-Dichlorobenzotrichloride
Hydrolysis
(160-165 °C)

Water (H20)
ZnCl2 (catalyst)

Click to download full resolution via product page

Caption: Synthesis workflow for 2,3-Dichlorobenzoyl chloride.

Experimental Protocol: Synthesis from 2,3-
Dichlorobenzotrichloride

This protocol is based on a documented industrial synthesis method.[8]
Materials:

e 2,3-Dichlorobenzotrichloride (366.5 g, 96.0% assay, 1.33 moles)

e Zinc chloride (ZnCl2) (1 g)

o Water (24.0 g)

Procedure:

» A suitable reactor is charged with 366.5 g of 2,3-dichlorobenzotrichloride and 1 g of zinc
chloride.[8]
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e The mixture is heated to a temperature range of 160-165 °C.[8]

* While maintaining the temperature, 24.0 g of water is added dropwise over a period of 1
hour.[8]

» Upon completion of the addition, the crude product is purified by distillation.[8]

o The final product, 2,3-dichlorobenzoyl chloride, is collected, yielding 247.9 g with a purity
of 98.9% as determined by GC analysis (Yield: 88.0%).[8]

Key Reactions and Applications

2,3-Dichlorobenzoyl chloride is a crucial intermediate in the synthesis of pharmaceuticals,
most notably the anti-epileptic drug Lamotrigine.[8][9] The primary reaction involves its
conversion to 2,3-dichlorobenzoyl cyanide, a direct precursor to Lamotrigine.[7][10]

The reaction pathway for the synthesis of the key intermediate, 2,3-dichlorobenzoyl cyanide, is
shown below.

2,3-Dichlorobenzoyl Chloride

Cuprous Cyanide (CuCN)

Heating
(160-165 °C, 7 hours)

2,3-Dichlorobenzoyl Cyanide
(from Petroleum Ether) (Assay: 97.4%)

Crude Reaction Mixture

Click to download full resolution via product page

Caption: Synthesis of 2,3-Dichlorobenzoyl cyanide.

Experimental Protocol: Synthesis of 2,3-Dichlorobenzoyl
Cyanide
This protocol details the conversion of 2,3-Dichlorobenzoyl chloride to its corresponding

cyanide.[8]

Materials:
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2,3-Dichlorobenzoyl chloride (350.0 g, 1.67 moles)

Cuprous cyanide (200.0 g)

Toluene (1200 ml)

Petroleum ether

Procedure:

o Areactor is loaded with 350.0 g of 2,3-dichlorobenzoyl chloride and 200.0 g of cuprous
cyanide.[8]

e The reaction mixture is heated to 160-165 °C and stirred at this temperature for 7 hours.[8]
 After the reaction period, the mixture is cooled to 85 °C, and 1200 ml of toluene is added.[8]
e The mixture is stirred for 1 hour at 60 °C and then cooled to 15 °C.[8]

 Inorganic salts are removed by filtration.[8]

o Toluene is distilled from the filtrate at 55 °C under reduced pressure.[8]

e The crude product is crystallized from petroleum ether to yield 323.3 g of 2,3-dichlorobenzoyl
cyanide with an assay of 97.4% (Yield: 94.2%).[7]

Safety and Handling

2,3-Dichlorobenzoyl chloride is a hazardous chemical that requires careful handling. It is
classified as corrosive and can cause severe skin burns and eye damage.[1] It is also harmful if
swallowed and is very toxic to aquatic life.[1] Appropriate personal protective equipment (PPE),
including gloves, goggles, and protective clothing, should be worn when handling this
compound. Work should be conducted in a well-ventilated fume hood. Store in a corrosive-
resistant container in a dry, dark place.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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